Cas no 2352731-51-0 (2-(Biphenyl-4-yl)-3-(Boc-amino)propanoic acid)

• Product Name: 2-(Biphenyl-4-yl)-3-(Boc-amino)propanoic acid
• CAS No: 2352731-51-0
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 6787993
• PubChem ID: 156026350
• Update Time: 2025-08-03

2-(Biphenyl-4-yl)-3-(Boc-amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(4-phenylphenyl)propanoic acid
• F81180
• 2-(Biphenyl-4-yl)-3-(Boc-amino)propanoic acid
• 2352731-51-0

• Inchi： 1S/C20H23NO4/c1-20(2,3)25-19(24)21-13-17(18(22)23)16-11-9-15(10-12-16)14-7-5-4-6-8-14/h4-12,17H,13H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： OCRHZMTUGYDUSU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)C1C=CC(C2C=CC=CC=2)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 341.16270821g/mol
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(Biphenyl-4-yl)-3-(Boc-amino)propanoic acid

Comprehensive Overview of 2-(Biphenyl-4-yl)-3-(Boc-amino)propanoic acid (CAS No. 2352731-51-0)

2-(Biphenyl-4-yl)-3-(Boc-amino)propanoic acid (CAS No. 2352731-51-0) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a biphenyl moiety and a Boc-protected amino group, makes it a valuable intermediate for drug discovery and biochemical applications. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing frequently searched topics such as "Boc-amino acid derivatives" and "biphenyl-based compounds in drug design."

The compound's molecular formula and weight, along with its Boc (tert-butoxycarbonyl) protecting group, are critical for researchers exploring "peptide coupling strategies" or "N-terminal protection in solid-phase synthesis." Its biphenyl scaffold is often associated with studies on "kinase inhibitors" and "GPCR-targeted therapeutics," aligning with trending searches in medicinal chemistry. Recent publications highlight its role in optimizing "bioavailability" and "metabolic stability" of lead compounds, addressing common queries like "how to improve drug-like properties."

From a synthetic perspective, 2-(Biphenyl-4-yl)-3-(Boc-amino)propanoic acid is frequently discussed in forums focusing on "carboxylic acid functionalization" and "orthogonal protection schemes." Its compatibility with Fmoc/tBu strategies makes it a versatile tool for "combinatorial library construction," a hot topic in high-throughput screening. Analytical data (HPLC, NMR) for this compound are often sought after, reflecting user interest in "purity validation methods" and "structural characterization techniques."

Environmental and safety considerations of CAS 2352731-51-0 are also frequently queried. While not classified as hazardous, proper handling of Boc-protected compounds under inert atmospheres is recommended—addressing search trends like "best practices for amino acid storage." Its stability in organic solvents (DMF, DCM) is pertinent to discussions on "green chemistry alternatives" and "solvent selection guides," which gain traction in sustainable research methodologies.

In conclusion, 2-(Biphenyl-4-yl)-3-(Boc-amino)propanoic acid exemplifies the intersection of traditional organic chemistry with cutting-edge pharmaceutical needs. Its relevance to "fragment-based drug discovery" and "PROTAC linker design" positions it as a compound of enduring interest, answering contemporary search queries while maintaining robust scientific rigor.